Cas no 2093152-79-3 (N-(Azido-PEG4)-N-bis(PEG4-t-butyl ester))

• Product Name: N-(Azido-PEG4)-N-bis(PEG4-t-butyl ester)
• CAS No: 2093152-79-3
• MF: C₄₀H₇₈N₄O₁₆
• MW: 871.06453371048
• CID: 3044362
• PubChem ID: 126480479
• Update Time: 2025-09-19

N-(Azido-PEG4)-N-bis(PEG4-t-butyl ester) Chemical and Physical Properties

Names and Identifiers

• N-(Azido-PEG4)-N-bis(PEG4-t-butyl ester)
• SUN 52793
• AKOS040742216
• HY-140870
• 1,31-di-tert-butyl 16-(14-azido-3,6,9,12-tetraoxatetradecan-1-yl)-4,7,10,13,19,22,25,28-octaoxa-16-azahentriacontanedioate
• tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethyl-[2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• CS-0114542
• DA-75875
• BP-23470
• di-tert-butyl 16-(14-azido-3,6,9,12-tetraoxatetradecyl)-4,7,10,13,19,22,25,28-octaoxa-16-azahentriacontanedioate
• N-(AZIDO-PEG4)-N-BIS(PEG4-T-BUTYLESTER)
• C70621
• 2093152-79-3

• Inchi： 1S/C40H78N4O16/c1-39(2,3)59-37(45)7-13-47-19-25-53-31-34-56-28-22-50-16-10-44(12-18-52-24-30-58-36-33-55-27-21-49-15-9-42-43-41)11-17-51-23-29-57-35-32-54-26-20-48-14-8-38(46)60-40(4,5)6/h7-36H2,1-6H3
• InChI Key： SGDLRHGVQBJFAO-UHFFFAOYSA-N
• SMILES： N(CCOCCOCCOCCOCCN=[N+]=[N-])(CCOCCOCCOCCOCCC(=O)OC(C)(C)C)CCOCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 870.54128241g/mol
• Monoisotopic Mass: 870.54128241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 60
• Rotatable Bond Count: 49
• Complexity: 973
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 181Ų